(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one

Catalog No.
S7070309
CAS No.
M.F
C16H21N3O2
M. Wt
287.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyrid...

Product Name

(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one

IUPAC Name

(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one

Molecular Formula

C16H21N3O2

Molecular Weight

287.36 g/mol

InChI

InChI=1S/C16H21N3O2/c20-15-8-14(18-12-5-7-21-10-12)16(19(15)13-3-4-13)11-2-1-6-17-9-11/h1-2,6,9,12-14,16,18H,3-5,7-8,10H2/t12?,14-,16+/m1/s1

InChI Key

CGYNVSJEMVCDBA-TUJLOAKASA-N

Canonical SMILES

C1CC1N2C(C(CC2=O)NC3CCOC3)C4=CN=CC=C4

Isomeric SMILES

C1CC1N2[C@H]([C@@H](CC2=O)NC3CCOC3)C4=CN=CC=C4
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one is a pharmaceutical compound that has been synthesized and tested for various biological activities. It belongs to a class of compounds known as pyrrolidinone derivatives that have shown potential for the treatment of different diseases. In this paper, we will discuss the background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety, applications, current state of research, potential implications in various fields of research and industry, and limitations and future directions of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one is a new chemical entity that belongs to the pyrrolidinone family. It is a small molecule compound that has shown potent activity against several diseases. Pyrrolidinone derivatives have become an important class of compounds due to their biological activities, such as anticancer, anti-inflammatory, and analgesic effects.
The physical and chemical properties of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one have been studied. Its molecular formula is C18H21N3O2, and its molecular weight is 311.38 g/mol. It is a white powder that is soluble in dimethyl sulfoxide and methanol. The melting point of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one is 96°C. It has a moderate log P value of 2.68, indicating its moderate lipophilicity.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has been synthesized by a multi-step reaction sequence. The synthesis process involves the cyclization of an intermediate compound, which is then subjected to various functional group transformations. The final compound is purified by column chromatography and characterized by various spectroscopic techniques, such as NMR, IR, and MS.
Various analytical methods have been developed to quantify (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one in different matrices. These methods include HPLC-UV, LC-MS/MS, and NMR spectroscopy. HPLC-UV and LC-MS/MS are the most commonly used methods for the quantification of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one in biological samples.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has been tested for its biological activities against various targets. It has shown potent anticancer activity against several cancer cell lines, such as breast, lung, colon, and prostate cancer cells. It also exhibits potent anti-inflammatory and analgesic effects in various animal models.
In preclinical studies, (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has shown good safety and tolerability profiles. It has a low acute toxicity, and no significant adverse effects have been reported in animal studies.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has potential applications in various scientific fields. It can be used as a lead compound for the development of new anticancer and anti-inflammatory drugs. It can also be used as a tool compound in biological studies to investigate cellular mechanisms and signaling pathways.
The current research on (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one is focused on the optimization of its pharmacological properties and the identification of its biological targets. Several studies are being conducted to develop analogs of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one with improved potency and selectivity.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has potential implications in various fields of research and industry. It can be used as a therapeutic agent for the treatment of cancer and inflammation. It can also be used as a chemical tool in biochemical studies to investigate signaling pathways and cellular mechanisms.
(4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one has limitations in its pharmacokinetic properties, such as its low solubility and bioavailability. The future directions for the research of (4R,5S)-1-cyclopropyl-4-(oxolan-3-ylamino)-5-pyridin-3-ylpyrrolidin-2-one include the development of analogs with improved pharmacokinetic properties and the identification of new biological targets.
- Development of new analogs with improved potency and selectivity
- Identification of new biological targets
- Investigation of the structure-activity relationship of pyrrolidinone derivatives
- Development of new synthetic strategies for the synthesis of pyrrolidinone derivatives
- Investigation of the pharmacokinetics and pharmacodynamics of pyrrolidinone derivatives
- Evaluation of the efficacy of pyrrolidinone derivatives in combination therapies
- Investigation of the mechanism of action of pyrrolidinone derivatives
- Development of new analytical methods for the quantification of pyrrolidinone derivatives in biological matrices
- Investigation of the toxicity and safety profile of pyrrolidinone derivatives in preclinical studies
- Development of new formulations for the administration of pyrrolidinone derivatives in vivo
- Investigation of the potential applications of pyrrolidinone derivatives in different therapeutic areas

XLogP3

0.1

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

287.16337692 g/mol

Monoisotopic Mass

287.16337692 g/mol

Heavy Atom Count

21

Dates

Last modified: 08-26-2023

Explore Compound Types